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- InChI:
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InChI=1S/C17H24O10/c1-6-3-8(19)11-7(15(23)24-2)5-25-16(10(6)11)27-17-14(22)13(21)12(20)9(4-18)26-17/h5-6,9-14,16-18,20-22H,3-4H2,1-2H3/t6-,9+,10+,11-,12+,13-,14+,16-,17-/m0/s1
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Verbenalin is an iridoid glucoside that has been found in V. officinalis and has diverse biological activities. It inhibits the activities of COX-1 and COX-2 by 37 and 48%, respectively, when used at a concentration of 258 µM. Verbenalin (129 µM) inhibits proliferation of AGS gastric, SF-268 CNS, HCT116 colon, NCI H460 lung, and MCF-7 breast cancer cells. It reduces carrageenan-induced paw edema, as well as ear edema induced by phorbol 12-myristate 13-acetate (TPA; ), in mice. Verbenalin (5 and 10 mg/kg) reduces increases in malondialdehyde (MDA) levels and the production of reactive oxygen species (ROS) in brain mitochondria isolated from, as well as decreases infarct volume and neurological deficits in, a rat model of ischemia-reperfusion injury induced by middle cerebral artery occlusion (MCAO).
Verbenalin analytical standard provided with w/w absolute assay, to ...